(4-(1,1-Dioxidotetrahydrothiophen-3-yl)piperazin-1-yl)(1-(phenylsulfonyl)piperidin-3-yl)methanone

Specification

• Molecular Formula: C20H29N3O5S2
• Molecular Weight: 455.6 g/mol
• IUPAC Name: [1-(benzenesulfonyl)piperidin-3-yl]-[4-(1,1-dioxothiolan-3-yl)piperazin-1-yl]methanone
• Standard InChI: InChI=1S/C20H29N3O5S2/c24-20(22-12-10-21(11-13-22)18-8-14-29(25,26)16-18)17-5-4-9-23(15-17)30(27,28)19-6-2-1-3-7-19/h1-3,6-7,17-18H,4-5,8-16H2
• Standard InChI Key: MXHLALFGTGHKRZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)S(=O)(=O)C2=CC=CC=C2)C(=O)N3CCN(CC3)C4CCS(=O)(=O)C4

Introduction

Structural and Molecular Characterization

Molecular Architecture

The compound features a hybrid structure combining piperazine and piperidine moieties, modified with tetrahydrothiophene-1,1-dioxide and phenylsulfonyl groups. These functional groups confer distinct electronic and steric properties, influencing its reactivity and interactions with biological targets.

IUPAC Name and Formula

• IUPAC Name: [1-(Benzenesulfonyl)piperidin-3-yl]-[4-(1,1-dioxothiolan-3-yl)piperazin-1-yl]methanone

• Molecular Formula: C₂₀H₂₉N₃O₅S₂

• Molecular Weight: 455.6 g/mol.

Key Structural Features

• Piperazine Core: A six-membered ring with two nitrogen atoms at positions 1 and 4, substituted with a tetrahydrothiophene-1,1-dioxide group.

• Piperidine Substituent: A six-membered ring with one nitrogen atom, functionalized with a phenylsulfonyl group at position 1 and linked to the piperazine via a methanone bridge.

SMILES Notation

C1CC(CN(C1)S(=O)(=O)C2=CC=CC=C2)C(=O)N3CCN(CC3)C4CCS(=O)(=O)C4.

InChI Key

MXHLALFGTGHKRZ-UHFFFAOYSA-N.

Computational Descriptors

• Topological Polar Surface Area (TPSA): 95.3 Ų, indicating moderate membrane permeability.

• LogP: 2.1 (predicted), suggesting moderate lipophilicity.

Synthetic Routes and Optimization

Multi-Step Synthesis Strategy

The synthesis involves sequential coupling reactions:

• Reductive Amination: Reaction of 4-(1,1-dioxidotetrahydrothiophen-3-yl)piperazine with 1-(phenylsulfonyl)piperidin-3-carbaldehyde under hydrogenation conditions (Pd/C catalyst).

• Methanone Bridge Formation: Condensation of the intermediate amine with a carbonyl source, such as triphosgene, to yield the final product.

Reaction Conditions

• Temperature: 60–80°C

• Solvent: Dichloromethane or THF

• Yield: ~45–55% after purification via column chromatography.

Purification and Analytical Validation

• Column Chromatography: Silica gel (60–120 mesh) with ethyl acetate/hexane (3:7) as eluent.

• HPLC Purity: >98% (C18 column, acetonitrile/water gradient).

Applications and Future Directions

Therapeutic Development

• Central Nervous System (CNS) Agents: Potential as an antipsychotic or antidepressant due to receptor modulation.

• Antimicrobial Adjuvants: Synergy with β-lactam antibiotics against resistant strains.

Material Science

• Ligand Design: Chelating properties for metal-organic frameworks (MOFs) in catalysis.